Cas no 2411294-14-7 (N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide
• CAS No: 2411294-14-7
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5416525
• PubChem ID: 165783584
• Update Time: 2025-06-10

N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582509
• Z2891838368
• 2411294-14-7
• N-ethyl-N-{2-[3-(2-methylphenyl)pyrrolidin-1-yl]-2-oxoethyl}prop-2-enamide
• N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C18H24N2O2/c1-4-17(21)19(5-2)13-18(22)20-11-10-15(12-20)16-9-7-6-8-14(16)3/h4,6-9,15H,1,5,10-13H2,2-3H3
• InChI Key： ZUYRSAZLZHVZQI-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(N1CCC(C2=CC=CC=C2C)C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 515.7±50.0 °C(Predicted)
• pka: -1.07±0.70(Predicted)

Additional information on N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide

Comprehensive Overview of N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide (CAS No. 2411294-14-7)

N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide, identified by its CAS No. 2411294-14-7, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both ethyl and propenamide functional groups in its structure makes it a versatile intermediate for synthetic chemistry.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide for its potential as a bioactive scaffold. Its structural features, including the 2-methylphenyl moiety, may contribute to enhanced binding affinity in biological systems. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 2411294-14-7 involves multi-step organic reactions, often starting from commercially available pyrrolidine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed amidation have been explored to improve yield and purity. These methods are part of the broader shift toward green chemistry and sustainable practices in the chemical industry, a topic frequently searched by professionals and academics alike.

One of the most discussed applications of N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide is its potential use in central nervous system (CNS) drug development. The pyrrolidine ring is a common motif in neuroactive compounds, and modifications like the 2-oxoethyl side chain could influence pharmacokinetic properties. This has led to increased interest in its blood-brain barrier permeability, a hot topic in neuroscience research.

From an industrial perspective, CAS No. 2411294-14-7 is often categorized as a high-value fine chemical. Its production requires stringent quality control to meet the standards of Good Manufacturing Practice (GMP), especially when intended for pharmaceutical use. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring batch-to-batch consistency.

The compound's stability under various conditions is another area of interest. Studies have investigated its thermal degradation profile and solubility in organic solvents, which are critical for formulation development. These properties are particularly relevant to researchers exploring drug delivery systems, a field that has gained significant attention due to advancements in nanotechnology.

In the context of intellectual property, N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide has been the subject of several patents, highlighting its commercial potential. The compound's unique structure makes it a candidate for patentable novel derivatives, a strategy commonly employed by pharmaceutical companies to extend product lifecycles.

Environmental considerations are also paramount when working with CAS No. 2411294-14-7. While not classified as hazardous, proper waste disposal protocols must be followed to minimize ecological impact. This aligns with the broader industry focus on Environmental, Social, and Governance (ESG) compliance, a trending topic in corporate sustainability reports.

Looking ahead, the future of N-Ethyl-N-[2-[3-(2-methylphenyl)-1-pyrrolidinyl]-2-oxoethyl]-2-propenamide research lies in exploring its structure-optimization for specific therapeutic targets. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are expected to play a pivotal role in these efforts, reflecting the increasing integration of artificial intelligence in drug discovery.

In summary, CAS No. 2411294-14-7 represents a fascinating case study in modern chemical innovation. Its multifaceted applications—from drug development to material science—underscore the importance of continued research into pyrrolidine-containing compounds. As scientific inquiry evolves, this compound will likely remain a subject of interest for both academic and industrial researchers.